2,2,2-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol
Cat. No. B1423022
M. Wt: 180.13 g/mol
InChI Key: FDFCPGUHEHHGKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08673908B2
Procedure details
According to Reference Example 8-2, by use of 1-methyl-1H-pyrazole-4-carbaldehyde (300 mg, 2.72 mmol) dissolved in N,N-dimethylformamide (4.5 mL), potassium carbonate (75 mg, 0.54 mmol) and (trifluoromethyl)trimethylsilane (0.442 mL, 2.99 mmol), the mixture was stirred and reacted at room temperature for 3 hours. Then, purification by preparative thin-layer chromatography (chloroform/methanol=10/1) was performed to give 2,2,2-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)ethanol (Compound DJ) (231 mg, yield: 47%).
Yield
47%
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]1[CH:6]=[C:5]([CH:7]=[O:8])[CH:4]=[N:3]1.C(=O)([O-])[O-].[K+].[K+].[F:15][C:16]([Si](C)(C)C)([F:18])[F:17]>CN(C)C=O>[F:15][C:16]([F:18])([F:17])[CH:7]([C:5]1[CH:4]=[N:3][N:2]([CH3:1])[CH:6]=1)[OH:8] |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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300 mg
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Type
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reactant
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Smiles
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CN1N=CC(=C1)C=O
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Step Two
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Name
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Quantity
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75 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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0.442 mL
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Type
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reactant
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Smiles
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FC(F)(F)[Si](C)(C)C
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Step Three
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Name
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Quantity
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4.5 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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reacted at room temperature for 3 hours
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Duration
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3 h
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CUSTOM
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Type
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CUSTOM
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Details
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Then, purification by preparative thin-layer chromatography (chloroform/methanol=10/1)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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FC(C(O)C=1C=NN(C1)C)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 231 mg | |
| YIELD: PERCENTYIELD | 47% | |
| YIELD: CALCULATEDPERCENTYIELD | 47.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
